Cas no 2171355-14-7 ((2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171355-14-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6189820
• PubChem ID: 165517215
• Update Time: 2025-06-23

(2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• EN300-1498388
• 2171355-14-7
• (2S)-3-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)14-17-12-13-17)18-6-5-7-19(15-18)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： SEKMQOJQOFRHNS-BRVOVERQSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Introduction to (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic Acid (CAS No. 2171355-14-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171355-14-7) stands out as a compound of significant interest due to its intricate molecular structure and potential biological activities. This compound, characterized by its complex amino acid derivative moiety, has garnered attention in recent years for its applications in medicinal chemistry and drug discovery.

The molecular structure of (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is a testament to the ingenuity of synthetic chemists. The presence of a cyclopropyl group at the 3-position and a fluoren-9-ylmethyl moiety linked through a methoxycarbonyl group highlights the compound's synthetic complexity. This architecture not only contributes to its unique physicochemical properties but also opens up avenues for diverse biological interactions.

In the realm of pharmaceutical research, the significance of chiral centers cannot be overstated. The (2S) configuration at the second carbon atom imparts stereochemical specificity to the compound, which is often crucial for its biological efficacy. The use of advanced spectroscopic techniques such as NMR and X-ray crystallography has been instrumental in elucidating the precise three-dimensional structure of this compound, thereby aiding in the design of more effective derivatives.

Recent studies have begun to explore the potential therapeutic applications of (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid. Its structural features suggest that it may interact with various biological targets, making it a promising candidate for further investigation. For instance, the fluoren-9-ylmethyl group could serve as a scaffold for designing molecules that modulate enzyme activity or receptor binding. Additionally, the cyclopropyl group is known to enhance metabolic stability, a desirable trait in drug candidates.

The fluoren-9-ylmethyl moiety, in particular, has been extensively studied for its role in enhancing drug-like properties such as solubility and bioavailability. This moiety can be particularly useful in designing molecules that require prolonged circulation times or targeted delivery systems. The methoxycarbonyl group further contributes to the compound's stability and reactivity, making it a versatile building block for medicinal chemists.

Advances in computational chemistry have also played a significant role in understanding the potential interactions of (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid with biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific proteins or enzymes involved in disease pathways. These virtual screening approaches have accelerated the process of identifying lead compounds for further optimization.

In vitro and in vivo studies are essential for validating the biological activity of novel compounds like (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid. Initial experiments have shown promising results regarding its interaction with certain enzymes and receptors, suggesting potential therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to assess its safety profile.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including protection-deprotection strategies and stereoselective reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications.

As our understanding of complex biological systems continues to grow, so does the demand for sophisticated chemical tools to probe these mechanisms. Compounds like (2S)-3-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid serve as valuable tools for researchers studying enzyme inhibition, receptor binding, and other critical biological processes. Their intricate structures provide insights into how small molecules can modulate complex pathways, paving the way for new therapeutic strategies.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.